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Compound of Interest

Compound Name: 2,4,5-Trichloroaniline

Cat. No.: B140166

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and detailed operational and disposal plans for the safe handling of
2,4,5-Trichloroaniline in a laboratory setting. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals.

Quantitative Safety Data

The following table summarizes key quantitative data for 2,4,5-Trichloroaniline, crucial for
safe handling and emergency preparedness.
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Property Value Source

Molecular Formula CeHaCIsN [1112][3]

Molecular Weight 196.46 g/mol [1][2]

CAS Number 636-30-6 [21131[4][5]

EC Number 211-254-9 [21[3]14]1[6]

Appearance Tar.1 powder or white to almost I
white powder/crystal

Melting Point 93-95 °C (lit.) [2]

Boiling Point 270 °C (lit.) [2]

UN Number 2018 or 2811 [5][6][9]

Hazard Class

6.1

[5]19]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment is mandatory when

handling 2,4,5-Trichloroaniline.

Eye and Face Protection:

[7]

Skin Protection:

Chemical Goggles: Chemical goggles should be worn.[7]

Safety Glasses: Safety glasses with side shields are required.[7]

Face Shield: A face shield is also recommended for comprehensive protection.[1]

Contact Lenses: Avoid wearing contact lenses as they can absorb and concentrate irritants.

e Gloves: Wear chemical protective gloves (e.g., PVC).[7] The exact breakthrough time of the

glove material should be confirmed with the manufacturer.[6]
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o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[10] In
cases of potential exposure, full body protective clothing is necessary.[7]

o Footwear: Appropriate footwear should be worn to prevent skin contact.
Respiratory Protection:

e ANIOSH or European Standard EN 149 approved respirator should be used when
necessary.[9][10]

» For situations where significant quantities of dust may become airborne, an approved
positive flow mask is recommended.[7]

« If exposure limits are exceeded or irritation is experienced, a respirator is required.[10]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Handling:

» Avoid all personal contact, including inhalation of dust.[7]

o Use in a well-ventilated area, with appropriate exhaust ventilation where dust is formed.[1][7]
e Do not eat, drink, or smoke when using this product.[4][7][10]

» Wash hands thoroughly with soap and water after handling.[7][10]

o Contaminated work clothes should be laundered separately before reuse.[7][10]

o Keep containers securely sealed when not in use.[7]

Storage:

» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][7]
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o Store away from incompatible materials such as strong acids, strong oxidizers, organic
anhydrides, isocyanates, aldehydes, and chlorosulfonic acid.[7][9][10]

» Protect containers from physical damage and check regularly for leaks.[7]
o Store locked up.[4][6][10]

Spill and Disposal Plan

Immediate and correct response to spills and proper disposal of waste are crucial to prevent
environmental contamination and personnel exposure.

Spill Response:

A systematic approach is necessary to manage spills of 2,4,5-Trichloroaniline effectively.
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Figure 1. Logical workflow for handling minor and major spills of 2,4,5-Trichloroaniline.

Disposal:

» Disposal must be conducted in accordance with official, local, regional, and national
hazardous waste regulations.[6][10]

e The product should not be disposed of with household garbage and must not be allowed to
reach the sewage system.[6]

e One recommended method of disposal is to mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Contaminated packaging should also be disposed of according to official regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
2,4,5-Trichloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140166#personal-protective-equipment-for-handling-
2-4-5-trichloroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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